Cas no 540803-96-1 (BENZENEETHANETHIOAMIDE, 2-(1-HEXYNYL)-N-PHENYL-)

• Product Name: BENZENEETHANETHIOAMIDE, 2-(1-HEXYNYL)-N-PHENYL-
• CAS No: 540803-96-1
• MF: C₂₀H₂₁NS
• MW: 307.45244383812
• CID: 3375789
• Update Time: 2025-03-25

BENZENEETHANETHIOAMIDE, 2-(1-HEXYNYL)-N-PHENYL- Chemical and Physical Properties

Names and Identifiers

• BENZENEETHANETHIOAMIDE, 2-(1-HEXYNYL)-N-PHENYL-
• Benzeneethanethioamide, 2-(1-hexyn-1-yl)-N-phenyl-

• Inchi： 1S/C20H21NS/c1-2-3-4-6-11-17-12-9-10-13-18(17)16-20(22)21-19-14-7-5-8-15-19/h5,7-10,12-15H,2-4,16H2,1H3,(H,21,22)
• InChI Key： ZOHAQJFSPRBDDV-UHFFFAOYSA-N
• SMILES： C1(CC(NC2=CC=CC=C2)=S)=CC=CC=C1C#CCCCC

Experimental Properties

• Density: 1.11±0.1 g/cm3(Predicted)
• Boiling Point: 460.8±55.0 °C(Predicted)
• pka: 10.86±0.70(Predicted)